Cas no 371242-69-2 (IC-87114)

• Product Name: IC-87114
• CAS No: 371242-69-2
• MF: C₂₂H₁₉N₇O
• MW: 397.432563066483
• MDL: MFCD09970845
• CID: 67879
• PubChem ID: 9908783
• Update Time: 2025-04-18

IC-87114 Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Amino-9H-purin-9-yl)methyl]-5-methyl-3-(2-methylphenyl)-4(3H)-quinazolinone
• IC-87114
• 4(3H)-Quinazolinone, 2-[(6-amino-9H-purin-9-yl)methyl]-5-methyl-3-(2-methylphenyl)-
• IC 87114
• IC-87114 (IC87114)
• IC87114 (PI3-K delta inhibitor)
• 2-((6-amino-9H-purin-9-yl)methyl)-5-methyl-3-o-tolylquinazolin-4(3H)-one
• BiomolKI2_000002
• IC87114, IC-87114
• PubChem22453
• S1268_Selleck
• NCGC00168114-03
• HMS3244F05
• A19400
• GNWHRHGTIBRNSM-UHFFFAOYSA-N
• BCB04_000224
• SB10967
• BCP01922
• 9HC746B1KF
• NCGC00168114-09
• SMR004702923
• AC-32795
• BCPP000208
• CS-0184
• AS-16206
• BRD-K75430629-001-01-3
• BDBM50323726
• AKOS016366988
• 2-(6-Aminopurin-9-ylmethyl)-5-methyl-3-o-tolyl-3H-quinazolin-4-one
• EX-A326
• DTXSID00190617
• 4(3H)-Quinazolinone, 2-((6-amino-9H-purin-9-yl)methyl)-5-methyl-3-(2-methylphenyl)-
• HMS3244E06
• 2-((6-amino-9H-purin-9-yl)methyl)-5-methyl-3-(o-tolyl)quinazolin-4(3H)-one
• CHEMBL1213082
• 2-[(6-Amino-9h-Purin-9-Yl)methyl]-5-Methyl-3-(2-Methylphenyl)quinazolin-4(3h)-One
• NCGC00168114-01
• 371242-69-2
• Q27162645
• D-030
• UNII-9HC746B1KF
• MLS006011148
• BCP9000770
• CHEBI:90686
• J-505251
• HMS3244E05
• SCHEMBL360745
• MFCD09970845
• IC87114,PIK-293
• FT-0733117
• IC87114
• HY-10110
• s1268
• GTPL9376
• HMS3750G19
• 2-[(6-aminopurin-9-yl)methyl]-5-methyl-3-(2-methylphenyl)quinazolin-4-one
• 2x38
• 2-((6-aminopurin-9-yl)methyl)-5-methyl-3-(2-methylphenyl)quinazolin-4-one
• DTXCID40113108
• SDCCGSBI-0654363.P001
• 2-((6-amino-9H-purin-9-yl)methyl)-5-methyl-3-(2-methylphenyl)quinazolin-4(3H)-one

• MDL： MFCD09970845
• Inchi： 1S/C22H19N7O/c1-13-6-3-4-9-16(13)29-17(27-15-8-5-7-14(2)18(15)22(29)30)10-28-12-26-19-20(23)24-11-25-21(19)28/h3-9,11-12H,10H2,1-2H3,(H2,23,24,25)
• InChI Key： GNWHRHGTIBRNSM-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=CC=2N=C(CN2C=NC3C(N)=NC=NC2=3)N1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 397.16537
• Monoisotopic Mass: 397.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: No data available
• Density: 1.43
• Melting Point: No data available
• Boiling Point: 673.7±65.0 °C at 760 mmHg
• Flash Point: 361.2±34.3 °C
• Solubility: 生物体外In Vitro:DMSO溶解度10 mg/mL(25.16 mM;Need ultrasonic)
• PSA: 102.29

IC-87114 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class